Cas no 510764-59-7 (2-(1H-1,2,4-Triazolo4,3-abenzimidazol-3-ylthio)propanoic Acid)

• Product Name: 2-(1H-1,2,4-Triazolo4,3-abenzimidazol-3-ylthio)propanoic Acid
• CAS No: 510764-59-7
• MF: C₁₁H₁₀N₄O₂S
• MW: 262.287700176239
• CID: 3078792
• PubChem ID: 2772536
• Update Time: 2025-04-21

2-(1H-1,2,4-Triazolo4,3-abenzimidazol-3-ylthio)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((9H-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid
• 2-((9H-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoicacid
• AR-422/41598843
• EU-0082327
• Propanoic acid, 2-(1H-1,2,4-triazolo[4,3-a]benzimidazol-3-ylthio)-
• 2-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylsulfanyl)propanoic acid
• AKOS016842225
• 2-{2,4,5,7-TETRAAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),3,5,8,10-PENTAEN-3-YLSULFANYL}PROPANOIC ACID
• CCG-23634
• 2-(9 h-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-propionic acid
• AKOS000296911
• Propanoic acid, 2-(1H-1,2,4-triazolo(4,3-a)benzimidazol-3-ylthio)-
• 2-(9h-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)propanoic acid
• DTXSID001166112
• 2-(3H-[1,2,4]triazolo[4,3-a]benzimidazol-1-ylsulfanyl)propanoic acid
• 2-(9H-[1,2,4]TRIAZOLO[4,3-A][1,3]BENZIMIDAZOL-3-YLSULFANYL)PROPANOIC ACID
• 2-(9H-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-propionic acid
• BAS 05399608
• 510764-59-7
• 2-(1H-1,2,4-Triazolo4,3-abenzimidazol-3-ylthio)propanoic Acid

• MDL： MFCD03724737
• Inchi： 1S/C11H10N4O2S/c1-6(9(16)17)18-11-14-13-10-12-7-4-2-3-5-8(7)15(10)11/h2-6H,1H3,(H,12,13)(H,16,17)
• InChI Key： AQXOMXLPRDVPIC-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C)C1=NNC2=NC3C=CC=CC=3N21

Computed Properties

• Exact Mass: 262.05244675Da
• Monoisotopic Mass: 262.05244675Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 109Ų

2-(1H-1,2,4-Triazolo4,3-abenzimidazol-3-ylthio)propanoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT